Cas no 6259-53-6 (4-hydroxy-6-(methylamino)naphthalene-2-sulphonic acid)

• Product Name: 4-hydroxy-6-(methylamino)naphthalene-2-sulphonic acid
• CAS No: 6259-53-6
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 46540
• PubChem ID: 80418
• Update Time: 2025-04-18

4-hydroxy-6-(methylamino)naphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6-(methylamino)naphthalene-2-sulphonic acid
• N-Methyl-γ-Acid
• 4-HYDROXY-6-METHYLAMINO-2-NAPHTHALENE SULFONIC ACID
• 1-Hydroxy-7-nitronaphthalin
• 1-hydroxy-7-N-methylaminonaphthalene-3-sulphonic acid
• 2-(N-methylamino)-8-hydroxynaphthalene-6-sulfonic acid
• 2-N-methylamino-8-hydroxynaphthalene-6-sulfonic acid
• 4-hydroxy-6-methylamino-2-naphthalenesulphonic acid
• 7-methylamino-1-hydroxynaphthalene-3-sulphonic acid
• 7-methylamino-1-naphthol-3-sulfonic
• 7-Nitro-[1]naphthol
• 7-Nitro-naphth-1-ol
• 7-Nitro-naphthol-(1)
• AGN-PC-00LIDJ
• CTK0A1772
• SureCN4958995
• 1-Naphthol-3-sulfonicacid, 7-methylamino- (6CI)
• 2-(Methylamino)-8-hydroxy-6-naphthalenesulfonicacid
• 4-Hydroxy-6-(methylamino)-2-naphthalenesulfonic acid
• 8-Hydroxy-2-(methylamino)-6-naphthalenesulfonic acid
• N-Methyl-Gamma acid
• 4-hydroxy-6-(methylamino)naphthalene-2-sulfonic acid
• RBX7QB2CZK
• CHEMBL1269252
• EINECS 228-406-5
• NS00044415
• 4-Hydroxy-6-methylamino-2-naphthalenesulfonicacid
• 2-Naphthalenesulfonic acid, 4-hydroxy-6-(methylamino)-
• SCHEMBL4651295
• DTXSID5064176
• A833873
• 6259-53-6
• FT-0618667
• CBDivE_010197

• Inchi： 1S/C11H11NO4S/c1-12-8-3-2-7-4-9(17(14,15)16)6-11(13)10(7)5-8/h2-6,12-13H,1H3,(H,14,15,16)
• InChI Key： SEHCLGZKORRUKN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=C(C=CC=2C=1)NC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 253.04093
• Monoisotopic Mass: 253.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Color/Form: 淡黄色 绿色 潮湿的 块状物
• Density: 1.542
• Refractive Index: 1.602
• PSA: 86.63
• LogP: 2.98760